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Compound of Interest

Compound Name: L-Threonolactone

Cat. No.: B127951

Audience: Researchers, scientists, and drug development professionals.

Introduction L-Threonolactone is a gamma-butyrolactone, a class of organic compounds
known for a wide range of biological activities.[1][2][3] Structurally, it is a metabolite formed
during the autoxidation of L-ascorbic acid (Vitamin C).[1][4] Furthermore, L-Threonolactone is
classified as a purine nucleoside analog, a group of compounds known for broad antitumor
activity, which may involve mechanisms such as the inhibition of DNA synthesis and induction
of apoptosis.[5] Given its structural similarity to L-gulono-1,4-lactone, a key precursor in
ascorbate biosynthesis, L-Threonolactone may also interact with enzymes in this pathway.[6]

[7]

These application notes provide a comprehensive framework for the in vitro investigation of L-
Threonolactone's biological activities, focusing on its potential as an anticancer and
antioxidant agent. Detailed protocols are provided for a tiered screening approach, starting with
broad activity assays and moving toward more specific mechanistic studies.

Section 1: General Experimental Workflow

A logical workflow is essential for efficiently characterizing the bioactivity of a novel compound
like L-Threonolactone. The process begins with primary screening to identify general effects,
followed by secondary assays to elucidate the mechanism of action and specific molecular
targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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